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Compound of Interest

Compound Name: N-Methylbenzamidine

CAS No.: 34028-17-6

Cat. No.: B1211157

Get Quote

Classification: Serine Protease Inhibitor / Metabolic
Probe
CAS: 18037-10-0 (Hydrochloride salt) | Formula: C₈H₁₀N₂

Executive Technical Summary
N-Methylbenzamidine (N-MBA) is a competitive, reversible inhibitor of trypsin-like serine

proteases. Structurally derived from benzamidine, it retains the critical amidine functionality

required for electrostatic interaction with the S1 specificity pocket of enzymes like Trypsin,

Thrombin, and Factor Xa.

Beyond inhibition, N-MBA is a pivotal model substrate in xenobiotic metabolism. It is

extensively used to characterize the mARC (Mitochondrial Amidoxime Reducing Component)

enzyme system and hepatic P450-mediated N-demethylation pathways. Its biological utility lies

in two distinct domains:

Pharmacology: As a scaffold for designing oral anticoagulants (thrombin inhibitors).[1]
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Toxicology/Metabolism: As a probe for studying the in vivo reduction of amidoxime prodrugs.

Chemical & Structural Basis
Physicochemical Properties

Basicity (pKa): ~11.5 – 12.0.[1]

Significance: At physiological pH (7.4), N-MBA exists almost exclusively as a protonated

cation (

). This cationic state is non-negotiable for its biological activity, mimicking the side chain of
Arginine.

Solubility: High aqueous solubility as a hydrochloride salt; lipophilicity is slightly higher than

benzamidine due to the methyl group (

).

Structure-Activity Relationship (SAR)
The biological efficacy of N-MBA is dictated by the Amidine Warhead:

Primary Interaction: The protonated amidine group forms a bidentate salt bridge with the

carboxylate of Aspartate 189 (in Trypsin) or Aspartate 189 (in Thrombin) at the bottom of the

S1 specificity pocket.

N-Methylation Effect: Unlike unsubstituted benzamidine, the N-methyl group introduces

asymmetry.

Steric Penalty: The methyl group can create minor steric clashes within the restricted S1

pocket, often resulting in a slightly higher

(lower potency) compared to benzamidine (

for trypsin).

Hydrophobic Desolvation:[1] The methyl group aids in desolvation entropy upon binding,

partially compensating for steric penalties.
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Mechanism of Action: Protease Inhibition
Binding Kinetics
N-MBA functions as a Type I Competitive Inhibitor. It competes with the substrate (e.g.,

fibrinogen for thrombin) for the active site.

Enzyme Targets: Trypsin, Thrombin, Plasmin, Factor Xa.

Thermodynamics: Binding is driven by enthalpy (

) via the salt bridge and van der Waals interactions of the phenyl ring with the hydrophobic
walls of the S1 pocket (residues 214-220).

Visualization: Molecular Interaction
The following diagram illustrates the competitive binding mechanism within the catalytic triad.

Serine Protease
(Trypsin/Thrombin)

S1 Specificity Pocket
(Asp-189 Anion)

Contains

Natural Substrate
(Arginine residue)

Competes for
N-Methylbenzamidine

(Cationic)
Competes for Enzyme-Substrate

Complex (Active)

Enzyme-Inhibitor
Complex (Inactive)

Reversible
Dissociation (Ki)

Binding

Salt Bridge Formation

Click to download full resolution via product page

Figure 1: Competitive inhibition mechanism. N-Methylbenzamidine blocks the S1 pocket via

electrostatic interaction with Asp-189, preventing substrate access.

Mechanism of Action: Drug Metabolism[2]
N-Methylbenzamidine is a critical tool for studying the Prodrug-to-Active conversion pathway.

Many modern anticoagulants (e.g., ximelagatran derivatives) use an amidoxime structure to

improve oral bioavailability.
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The mARC Pathway
Prodrug Entry: An N-hydroxylated prodrug (Amidoxime) crosses the gut barrier.[2]

Reduction: The mARC enzyme system (Mitochondrial Amidoxime Reducing Component)

reduces the amidoxime back to the active amidine (N-MBA).

Clearance: N-MBA is subsequently cleared via renal excretion or N-demethylation by

Cytochrome P450.
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Figure 2: Metabolic activation and clearance pathway. N-Methylbenzamidine serves as the

active pharmacophore generated from amidoxime prodrugs.

Experimental Protocols
Protocol A: Determination of Inhibition Constant ( )
Objective: Quantify the potency of N-MBA against Bovine Trypsin.

Materials:

Enzyme: Bovine Trypsin (TPCK-treated), 100 nM stock in 1 mM HCl.

Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide), 2 mM stock.

Inhibitor: N-Methylbenzamidine HCl, serial dilutions (0 - 500 µM).

Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.2.

Workflow:

Preparation: In a 96-well microplate, add 150 µL Buffer.

Inhibitor Addition: Add 20 µL of N-MBA at varying concentrations (0, 10, 50, 100, 200, 500

µM).

Enzyme Addition: Add 10 µL Trypsin stock. Incubate for 5 minutes at 25°C to allow

equilibrium (

).

Reaction Start: Add 20 µL BAPNA substrate.

Detection: Monitor Absorbance at 410 nm (release of p-nitroaniline) every 30 seconds for 10

minutes.

Analysis:

Plot initial velocity (
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) vs. Substrate concentration.[1]

Use a Dixon Plot (1/v vs. [I]) to determine

at the intersection of lines, or fit to the competitive inhibition equation:

Protocol B: Synthesis (Pinner Reaction)
Objective: Synthesize N-Methylbenzamidine from Benzonitrile.

Imidate Formation: Dissolve Benzonitrile in anhydrous ethanol/HCl at 0°C. Stir for 24h to

form the ethyl imidate hydrochloride intermediate.

Aminolysis: React the intermediate with Methylamine (in methanol) at room temperature for

12h.

Purification: Evaporate solvent. Recrystallize the crude solid from Ethanol/Ether to yield N-
Methylbenzamidine Hydrochloride.

Comparative Data Profile
Parameter Benzamidine

N-
Methylbenzamidine

Biological
Implication

Target Serine Proteases Serine Proteases
Anticoagulation /

Proteolysis control

Ki (Trypsin) ~18 µM ~20 - 50 µM (Est.)
N-methyl adds slight

steric hindrance

pKa 11.6 ~11.8
Remains fully ionized

at physiological pH

Metabolism N-Hydroxylation N-Demethylation
Distinct metabolic

clearance pathways

Prodrug Form Benzamidoxime
N-

Methylbenzamidoxime

N-methyl analog has

better lipophilicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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